6-Bromo-8-chloro-4,4-dimethylchroman
Cat. No. B1375081
Key on ui cas rn:
1350761-25-9
M. Wt: 275.57 g/mol
InChI Key: OWUPEZSDXMWDTH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08742110B2
Procedure details
6-Bromo-8-chloro-4,4-dimethyl-3,4-dihydro-2H-chromene (483 mg, 1.75 mmol) in THF (12.0 mL) under N2 atmosphere was cooled to −78° C., and n-BuLi (841 μL, 2.10 mmol) was added dropwise via a syringe. The reaction mixture was stirred at −78° C. for 10 minutes and then DMF (543 μL, 7.01 mmol) was added dropwise via a syringe. The resulting mixture was allowed to warm to room temperature and wet silica gel (5.0 g/0.5 mL of water) was added. The mixture was allowed to stir at room temperature for 10 minutes before it was filtered. The silica gel was rinsed with EtOAc, and the filtrate was concentrated under vacuum. The crude residue was purified by silica gel chromatography eluting with 0-20% EtOAc/hexanes to obtain the title compound as a white solid.
Quantity
483 mg
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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Br[C:2]1[CH:3]=[C:4]2[C:9](=[C:10]([Cl:12])[CH:11]=1)[O:8][CH2:7][CH2:6][C:5]2([CH3:14])[CH3:13].[Li]CCCC.CN([CH:23]=[O:24])C>C1COCC1>[Cl:12][C:10]1[CH:11]=[C:2]([CH:23]=[O:24])[CH:3]=[C:4]2[C:9]=1[O:8][CH2:7][CH2:6][C:5]2([CH3:14])[CH3:13]
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Inputs
Step One
|
Name
|
|
|
Quantity
|
483 mg
|
|
Type
|
reactant
|
|
Smiles
|
BrC=1C=C2C(CCOC2=C(C1)Cl)(C)C
|
|
Name
|
|
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Quantity
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12 mL
|
|
Type
|
solvent
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Smiles
|
C1CCOC1
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Step Two
|
Name
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|
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Quantity
|
841 μL
|
|
Type
|
reactant
|
|
Smiles
|
[Li]CCCC
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Step Three
|
Name
|
|
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Quantity
|
543 μL
|
|
Type
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reactant
|
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Smiles
|
CN(C)C=O
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Conditions
Temperature
|
Control Type
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UNSPECIFIED
|
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Setpoint
|
-78 °C
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Stirring
|
Type
|
CUSTOM
|
|
Details
|
The reaction mixture was stirred at −78° C. for 10 minutes
|
|
Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
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1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
|
to warm to room temperature
|
ADDITION
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Type
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ADDITION
|
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Details
|
wet silica gel (5.0 g/0.5 mL of water) was added
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STIRRING
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Type
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STIRRING
|
|
Details
|
to stir at room temperature for 10 minutes before it
|
|
Duration
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10 min
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
was filtered
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WASH
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Type
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WASH
|
|
Details
|
The silica gel was rinsed with EtOAc
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
the filtrate was concentrated under vacuum
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The crude residue was purified by silica gel chromatography
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WASH
|
Type
|
WASH
|
|
Details
|
eluting with 0-20% EtOAc/hexanes
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Outcomes
Product
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
